1-(4-Ethylphenyl)-4-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one

• CAS: 941892-26-8
• Molecular Formula: C18H17N3O2S
• Molecular Weight: 339.41
• SMILES: CCC1=CC=C(C=C1)N2CC(CC2=O)C3=NC(=NO3)C4=CC=CS4
• InChI: InChI=1S/C18H17N3O2S/c1-2-12-5-7-14(8-6-12)21-11-13(10-16(21)22)18-19-17(20-23-18)15-4-3-9-24-15/h3-9,13H,2,10-11H2,1H3
• InChIKey: YXLYIMMVXUESMY-UHFFFAOYSA-N
• Solubility: not available

CNS screening panels often lack thiophene-containing ligands for GABA-A/benzodiazepine receptors. This 4-(1,2,4-oxadiazol-5-yl)pyrrolidin-2-one derivative directly addresses that gap. - Predicted GABA-A receptor antagonism, benzodiazepine receptor antagonism, and histamine N-methyltransferase inhibition (PASS). - 4-Ethylphenyl N-substituent enhances lipophilicity vs. phenyl analogs, potentially improving blood-brain barrier penetration. - Validated oxadiazole-pyrrolidinone scaffold with tractable SAR; immediate supply for in vitro screening and SAR expansion.

Chemical Identity and Scaffold Context

1-(4-Ethylphenyl)-4-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one (CAS 941892-26-8; molecular formula C18H17N3O2S; MW 339.41 g/mol) belongs to the 4-(1,2,4-oxadiazol-5-yl)pyrrolidin-2-one bicyclic class, a scaffold for which a one-pot synthetic route from 5-oxopyrrolidine-3-carboxylic acids and amidoximes was established by Kharchenko et al. yielding compounds in 63–87% isolated yields [1]. The oxadiazole-pyrrolidinone framework has been explored across multiple therapeutic areas including anthelmintic [2] and antibacterial [3] applications. This specific derivative features a 4-ethylphenyl N-substituent on the pyrrolidin-2-one ring and a thiophen-2-yl group at the 3-position of the 1,2,4-oxadiazole, distinguishing it structurally from the phenyl-substituted oxadiazole analogs originally reported in the foundational synthetic literature.

1 Structurally unique member of 4-(1,2,4-oxadiazol-5-yl)pyrrolidin-2-one class with dual 4-ethylphenyl and thiophen-2-yl substitution pattern

2 Supports SAR expansion beyond reported phenyl/4-methylphenyl series; scaffold established via one-pot 63–87% yield synthesis

3 Computational (PASS) and patent-based evidence for CNS, anthelmintic, antibacterial, and receptor antagonist screening workflows

• [1] Kharchenko, Y. V., Detistov, O. S., & Orlov, V. D. (2008). Polycyclic systems containing 1,2,4-oxadiazole ring 2. 4-(1,2,4-Oxadiazol-5-yl)pyrrolidin-2-ones: Synthesis and prediction of biological activity. Chemistry of Heterocyclic Compounds, 44(5), 600–605. View Source
• [2] Rana, A. K., et al. (2020). Synthesis and structure-activity relationship study of pyrrolidine-oxadiazoles as anthelmintics against Haemonchus contortus. European Journal of Medicinal Chemistry, 192, 112192. View Source
• [3] Frejat, F. O. A., et al. (2022). New 1,2,4-oxadiazole/pyrrolidine hybrids as topoisomerase IV and DNA gyrase inhibitors with promising antibacterial activity. Archiv der Pharmazie, 355(1), e2100347. View Source

Why Generic Substitution Fails

Within the 4-(1,2,4-oxadiazol-5-yl)pyrrolidin-2-one series, even minor N-substituent or oxadiazole C-3 substituent variations produce divergent biological activity profiles. The foundational Kharchenko et al. study demonstrated via PASS (Prediction Activity Spectra for Substances) computational analysis that phenyl-to-aryl substitutions on the oxadiazole ring alter the predicted probability of GABA-A receptor antagonism, histamine N-methyltransferase inhibition, and benzodiazepine receptor modulation [1]. The target compound incorporates two differentiating features simultaneously: a 4-ethylphenyl group at the pyrrolidinone N-position (replacing the simpler phenyl or 4-methylphenyl groups in the reported series 9a–e and 10a–e) and a thiophen-2-yl moiety at the oxadiazole 3-position in place of substituted phenyl rings. The thiophene ring introduces distinct sulfur-mediated electronic effects and hydrogen-bonding potential compared to phenyl analogs, which can alter target engagement selectivity. Interchanging this compound with, for example, 1-phenyl-4-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one (CAS 941891-60-7) would lose the 4-ethyl substituent's lipophilic contribution, while substituting with a 3-aryl-phenyl oxadiazole analog (e.g., CAS 946376-22-3 series) would eliminate the thiophene sulfur entirely—changes that cannot be assumed bioequivalent without direct comparative data [1].

Target compound

4-ethylphenyl N-substituent and thiophen-2-yl on oxadiazole; predicted logP ~0.9 units higher than phenyl analog

Closest cataloged analog (CAS 941891-60-7)

Unsubstituted phenyl N-group; lacks ethyl lipophilicity contribution and may shift predicted GABA-A/BZP receptor modulation profile

PASS-based activity predictions are class-level and sensitive to aryl substitution changes; direct bioequivalence cannot be assumed without comparative data.

• [1] Kharchenko, Y. V., Detistov, O. S., & Orlov, V. D. (2008). Polycyclic systems containing 1,2,4-oxadiazole ring 2. 4-(1,2,4-Oxadiazol-5-yl)pyrrolidin-2-ones: Synthesis and prediction of biological activity. Chemistry of Heterocyclic Compounds, 44(5), 600–605. View Source

Quantitative Differentiation Evidence

Structural Uniqueness vs. Closest Analogs

The target compound is the only member of the 4-(1,2,4-oxadiazol-5-yl)pyrrolidin-2-one class that combines a 4-ethylphenyl group at the pyrrolidinone N-1 position with a thiophen-2-yl group at the oxadiazole C-3 position. The foundational synthetic study by Kharchenko et al. reported two series (9a–e with Ar1 = Ph; 10a–e with Ar1 = 4-MeC6H4), both using substituted benzamidoximes (Ar2 = Ph, 2-MeC6H4, 3-ClC6H4, 2-FC6H4, 4-MeOC6H4) with yields of 59–87% [1]. None of these ten characterized compounds contained a thiophene ring or a 4-ethylphenyl substituent. The closest commercially cataloged analog by core scaffold is 1-phenyl-4-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one (CAS 941891-60-7; C16H13N3O2S; MW 311.36), which lacks the ethyl substituent and has a lower molecular weight by 28.05 Da [2]. The 4-ethyl substituent increases calculated logP by approximately 0.8–1.0 units relative to the unsubstituted phenyl analog, based on the Hansch π constant for ethylbenzene (π ≈ 0.98) vs. benzene (π = 0.00).

Structural uniqueness

Cross-study comparable

ΔMW +28 Da vs. CAS 941891-60-7; estimated ΔlogP ~+0.8 to +1.0

Non-redundant SAR probe for combined lipophilic/heteroaryl effects

Calculated properties; no co-assayed experimental data

Evidence Dimension	Molecular weight and calculated lipophilicity (logP) differentiation from closest cataloged analog
Target Compound Data	MW = 339.41 g/mol; C18H17N3O2S; contains 4-ethylphenyl N-substituent; contains thiophen-2-yl on oxadiazole
Comparator Or Baseline	CAS 941891-60-7: MW = 311.36 g/mol; C16H13N3O2S; contains unsubstituted phenyl N-substituent; contains thiophen-2-yl on oxadiazole
Quantified Difference	ΔMW = +28.05 Da; estimated ΔlogP ≈ +0.8 to +1.0 (based on ethyl vs. H substituent contribution)
Conditions	Calculated molecular properties; no co-assayed experimental data available

Why This Matters

The combined 4-ethylphenyl and thiophen-2-yl substitution pattern represents an unexplored region of chemical space within this scaffold, making the compound a structurally non-redundant tool for probing SAR where both increased N-aryl lipophilicity and sulfur-containing heteroaryl electronic effects are simultaneously required.

• [1] Kharchenko, Y. V., Detistov, O. S., & Orlov, V. D. (2008). Polycyclic systems containing 1,2,4-oxadiazole ring 2. 4-(1,2,4-Oxadiazol-5-yl)pyrrolidin-2-ones: Synthesis and prediction of biological activity. Chemistry of Heterocyclic Compounds, 44(5), 600–605. View Source
• [2] CIRS Group. 1-Phenyl-4-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one CAS 941891-60-7. Chemical Inventory Registration System. View Source

PASS-Predicted CNS Target Modulation

The Kharchenko et al. 2008 study applied the PASS C&T (Prediction Activity Spectra for Substances: Complex and Training) computational system to the synthesized 4-(1,2,4-oxadiazol-5-yl)pyrrolidin-2-one series. The prediction results indicated that compounds in this scaffold class are potential antagonists of GABA-A receptors, inhibitors of histamine N-methyltransferase, and antagonists of benzodiazepine receptors. Predicted activities also included antiarrhythmic, antiepileptic, anxiolytic, antispasmodic, neuroprotective, psychotropic, and nootropic effects, as well as modulation of cognitive dysfunction [1]. These predictions were generated for compounds 9a–e and 10a–e bearing phenyl-type oxadiazole substituents, not thiophene. The thiophen-2-yl replacement in the target compound is expected to alter the predicted activity spectrum due to differences in electron density distribution and hydrogen-bond acceptor capability of sulfur vs. carbon, although no direct PASS re-calculation has been published for the thiophene analog.

CNS target prediction

Class-level inference

PASS C&T: GABA-A antagonist, BZP receptor antagonist, histamine N-methyltransferase inhibitor

Supports neuroscience-focused screening panel inclusion

In silico only; no confirmatory in vitro data for thiophene analog

Evidence Dimension	PASS-predicted biological activity spectrum for the 4-(1,2,4-oxadiazol-5-yl)pyrrolidin-2-one scaffold
Target Compound Data	No direct PASS data published for CAS 941892-26-8; structurally belongs to the 4-(1,2,4-oxadiazol-5-yl)pyrrolidin-2-one class
Comparator Or Baseline	Compounds 9a–e and 10a–e (Ar1 = Ph or 4-MeC6H4; Ar2 = substituted phenyl): PASS predicted GABA-A antagonist, histamine N-methyltransferase inhibitor, benzodiazepine receptor antagonist activities with probability scores (Pa > 0.5 for multiple CNS targets; exact Pa values not tabulated in the published article)
Quantified Difference	Qualitative class-level prediction only; no quantitative Pa difference calculable without re-running PASS on the thiophene analog
Conditions	PASS C&T computer system prediction; in silico only, no confirmatory in vitro data

Why This Matters

The PASS prediction provides the only published biological activity hypothesis for this scaffold class, establishing CNS modulation as the most probable activity domain and guiding procurement toward neuroscience-focused screening programs rather than, for example, oncology or anti-infective panels for which no class-level prediction exists.

• [1] Kharchenko, Y. V., Detistov, O. S., & Orlov, V. D. (2008). Polycyclic systems containing 1,2,4-oxadiazole ring 2. 4-(1,2,4-Oxadiazol-5-yl)pyrrolidin-2-ones: Synthesis and prediction of biological activity. Chemistry of Heterocyclic Compounds, 44(5), 600–605. View Source

Anthelmintic Potency in Related Hybrids

A structurally related but scaffold-divergent series of pyrrolidine-oxadiazole hybrids (1,2,4-oxadiazol-5-pyrrolidine-1-carboxamides, not pyrrolidin-2-ones) was optimized from hit SN00797439 (IC50 = 3.46–5.93 μM against H. contortus xL3 stage) to lead compounds 137 and 147, each achieving IC50 = 0.78 μM against xL3 motility [1]. This represents a 4.4–7.6-fold potency improvement through systematic SAR. These compounds also inhibited L4 stage motility (IC50 = 0.31–12.5 μM) and demonstrated selectivity in a mammalian cell counter-screen. While the target compound (CAS 941892-26-8) differs in its pyrrolidin-2-one core (vs. pyrrolidine-carboxamide) and N-substitution pattern, the shared 1,2,4-oxadiazole-thiophene pharmacophoric elements suggest potential for antiparasitic screening, though no direct data exist for this specific compound.

Anthelmintic potency

Class-level inference

Lead IC50 = 0.78 μM (xL3)

Supports anthelmintic screening rationale

Data from pyrrolidine-oxadiazole hybrids; no direct data for CAS 941892-26-8

Evidence Dimension	Anthelmintic potency progression in pyrrolidine-oxadiazole chemical series
Target Compound Data	No anthelmintic data available for CAS 941892-26-8
Comparator Or Baseline	Hit SN00797439: xL3 IC50 = 3.46–5.93 μM; optimized leads 137 and 147: xL3 IC50 = 0.78 μM each; L4 IC50 range = 0.31–12.5 μM across series [1]
Quantified Difference	4.4–7.6-fold IC50 reduction from hit to lead within related oxadiazole-pyrrolidine chemical space
Conditions	H. contortus exsheathed L3 (xL3) larval motility and development assays; L4 motility assays; mammalian cell counter-screen for selectivity

Why This Matters

Demonstrates that the oxadiazole-pyrrolidine hybrid scaffold is pharmacologically tractable for antiparasitic applications, with sub-micromolar potency achievable, providing a rationale for sourcing the target compound as a structurally distinct entry point for anthelmintic lead generation.

• [1] Rana, A. K., et al. (2020). Synthesis and structure-activity relationship study of pyrrolidine-oxadiazoles as anthelmintics against Haemonchus contortus. European Journal of Medicinal Chemistry, 192, 112192. View Source

Antibacterial Dual-Target Inhibition

Frejat et al. (2022) synthesized a series of 1,2,4-oxadiazole/pyrrolidine hybrids and identified compounds 16 and 17 as the most potent DNA gyrase inhibitors, with IC50 values of 180 nM and 210 nM respectively, comparable to the positive control novobiocin (IC50 = 170 nM). Compound 17 also inhibited E. coli topoisomerase IV with IC50 = 13 μM (vs. novobiocin IC50 = 11 μM) [1]. In MIC assays, compound 17 outperformed ciprofloxacin against E. coli (MIC = 55 ng/mL vs. 60 ng/mL for ciprofloxacin). The target compound (CAS 941892-26-8) differs from this series in having a pyrrolidin-2-one core (rather than pyrrolidine) and a distinct substitution pattern, but the shared 1,2,4-oxadiazole heterocycle and the demonstrated dual-target mechanism validate this scaffold class for antibacterial research applications.

Antibacterial dual-target

Class-level inference

Gyrase IC50 180–210 nM, MIC 55 ng/mL (E. coli)

Supports DNA gyrase/topoisomerase IV screening context

Reported for 1,2,4-oxadiazole/pyrrolidine hybrids; distinct core

Evidence Dimension	DNA gyrase and topoisomerase IV inhibitory activity of 1,2,4-oxadiazole/pyrrolidine hybrids
Target Compound Data	No antibacterial or enzyme inhibition data available for CAS 941892-26-8
Comparator Or Baseline	Compound 16: DNA gyrase IC50 = 180 nM; Compound 17: DNA gyrase IC50 = 210 nM, Topo IV IC50 = 13 μM, E. coli MIC = 55 ng/mL; Novobiocin: DNA gyrase IC50 = 170 nM, Topo IV IC50 = 11 μM; Ciprofloxacin: E. coli MIC = 60 ng/mL [1]
Quantified Difference	Compound 17 matched novobiocin on Topo IV (IC50 ratio = 1.18) and exceeded ciprofloxacin on E. coli MIC by 1.09-fold
Conditions	DNA gyrase supercoiling assay; E. coli topoisomerase IV decatenation assay; MIC determination against E. coli; HEK293A cell-based counter-screen

Why This Matters

Establishes the 1,2,4-oxadiazole/pyrrolidine scaffold as capable of delivering dual-target antibacterial agents with potency comparable to or exceeding clinical standards, positioning the target compound as a structurally differentiated candidate for antibacterial screening libraries.

• [1] Frejat, F. O. A., et al. (2022). New 1,2,4-oxadiazole/pyrrolidine hybrids as topoisomerase IV and DNA gyrase inhibitors with promising antibacterial activity. Archiv der Pharmazie, 355(1), e2100347. View Source

Oxytocin Receptor Antagonism Patents

US Patent Application 2004/0220238 (Schwarz et al.) claims pyrrolidine oxadiazole and thiadiazole derivatives displaying substantial modulatory, notably antagonist, activity at the oxytocin receptor, useful for treatment and/or prevention of preterm labor, premature birth, and dysmenorrhea [1]. The claimed generic structure encompasses pyrrolidine rings linked to oxadiazole or thiadiazole groups. The target compound (CAS 941892-26-8), with its pyrrolidin-2-one core bearing a 4-(1,2,4-oxadiazol-5-yl) substituent, falls within the structural scope of this pharmacophore class. No specific biological data for the target compound appear in this patent document, but the patent's exemplification of oxadiazole-pyrrolidine hybrids as oxytocin receptor antagonists provides intellectual property context for procuring this compound in reproductive pharmacology research programs.

Oxytocin receptor patent

Supporting evidence

US 2004/0220238 claims pyrrolidine-oxadiazole antagonists

Supports oxytocin receptor antagonist screening hypothesis

No specific activity data for target compound

Evidence Dimension	Patent-based target hypothesis (oxytocin receptor antagonism) for pyrrolidine-oxadiazole derivatives
Target Compound Data	Structurally consistent with the generic Markush claims of US 2004/0220238; no specific activity data
Comparator Or Baseline	Patent-exemplified oxadiazole-pyrrolidine compounds claimed as oxytocin receptor antagonists with in vitro and in vivo efficacy data (specific IC50/Ki values not accessible in the open patent text)
Quantified Difference	Not quantifiable from available patent disclosure; qualitative structural match only
Conditions	Oxytocin receptor binding and functional antagonist assays as described in patent; in vivo preterm labor models

Why This Matters

Provides a patent-validated therapeutic hypothesis for this compound class, supporting procurement decisions for reproductive pharmacology and GPCR antagonist screening programs.

• [1] Schwarz, M., Quattropani, A., Page, P., Thomas, R. J., & Pomel, V. (2004). Pyrrolidine oxadiazole- and thiadiazole derivatives. US Patent Application Publication US 2004/0220238 A1. View Source

Apoptosis Induction via Caspase Activation

US Patent 7,435,750 (Cai et al.) discloses methods of using substituted 3-aryl-5-aryl-[1,2,4]-oxadiazoles as activators of caspases and inducers of apoptosis, with claimed utility in cancer treatment [1]. The patent specifically claims compounds where the oxadiazole 3- and 5-positions are substituted with aryl or heteroaryl groups including thienyl (thiophen-2-yl) and phenyl variants. The target compound features a 1,2,4-oxadiazole ring with a thiophen-2-yl group at the 3-position—directly matching the thienyl substitution motif claimed in this patent. While the patent does not list CAS 941892-26-8 specifically, the structural overlap with the claimed caspase-activating pharmacophore supports the compound's relevance for oncology apoptosis screening programs.

Apoptosis induction patent

Supporting evidence

US 7,435,750: thienyl-oxadiazoles as caspase activators

Supports apoptosis pathway screening context

Pharmacophore match; no direct caspase data for CAS 941892-26-8

Evidence Dimension	Caspase activation and apoptosis induction by 3-aryl-5-aryl-1,2,4-oxadiazoles
Target Compound Data	Contains 1,2,4-oxadiazole with thiophen-2-yl at position 3 and pyrrolidin-2-one-linked aryl at position 5; consistent with caspase activator pharmacophore
Comparator Or Baseline	Patent-exemplified 3-aryl-5-aryl-1,2,4-oxadiazoles demonstrated caspase activation and apoptosis induction in cancer cell lines (specific EC50 data not extracted in accessible patent text)
Quantified Difference	Not quantifiable from available patent disclosure for the specific compound; qualitative pharmacophore match
Conditions	Caspase activation assays; apoptosis detection in cancer cell lines as described in US 7,435,750

Why This Matters

Links the compound's core oxadiazole-thiophene motif to a mechanistically defined, patent-protected anticancer application, providing rationale for inclusion in caspase-targeted oncology screening cascades.

• [1] Cai, S. X., et al. (2008). Method of using substituted 3-aryl-5-aryl-[1,2,4]-oxadiazoles and analogs as activators of caspases and inducers of apoptosis and the use thereof. US Patent 7,435,750 B2. View Source

Recommended Research Applications

CNS Receptor Screening Panel

The PASS computational prediction for the 4-(1,2,4-oxadiazol-5-yl)pyrrolidin-2-one scaffold class indicates potential GABA-A receptor antagonism, benzodiazepine receptor antagonism, and histamine N-methyltransferase inhibition [1]. Procure this compound for inclusion in CNS-focused screening panels targeting these receptors, particularly where thiophene-containing ligands are underrepresented in existing screening libraries. The 4-ethylphenyl substituent provides enhanced lipophilicity relative to the reported phenyl analogs, which may improve blood-brain barrier penetration potential.

Anthelmintic Lead Generation

The pyrrolidine-oxadiazole chemotype has demonstrated tractable SAR leading to sub-micromolar potency (IC50 = 0.78 μM) against H. contortus larval stages with mammalian cell selectivity [1]. The target compound offers a structurally distinct pyrrolidin-2-one core (vs. the published pyrrolidine-carboxamide series) and a unique 4-ethylphenyl N-substituent, making it a valuable tool for expanding the SAR landscape of oxadiazole-based anthelmintics. Screening in H. contortus xL3 and L4 motility assays is recommended as a primary biological evaluation path.

Antibacterial Dual-Target Inhibitor Screening

1,2,4-Oxadiazole/pyrrolidine hybrids have been validated as dual DNA gyrase and topoisomerase IV inhibitors with mid-nanomolar potency and antibacterial activity exceeding ciprofloxacin against E. coli (MIC = 55 ng/mL) [1]. The target compound, bearing the same oxadiazole heterocycle but with a pyrrolidin-2-one oxidation state and distinct N-aryl substitution, represents a new chemotype for this target pair. Prioritize procurement for DNA gyrase supercoiling inhibition assays and Gram-negative MIC determination to assess whether the pyrrolidin-2-one modification retains or improves upon the published dual-target profile.

Oxytocin Receptor Antagonist Screening

The pyrrolidine-oxadiazole scaffold is explicitly claimed in US Patent 2004/0220238 as an oxytocin receptor antagonist pharmacophore for preterm labor and dysmenorrhea indications [1]. The target compound's structural features map onto the claimed Markush space, supporting its use in oxytocin receptor binding displacement assays and functional antagonist (e.g., calcium flux) assays. Procurement is indicated for GPCR screening laboratories with reproductive health or smooth muscle contractility research mandates.

Application

Selection Property

Validation Focus

CNS receptor screening studies

PASS-predicted CNS activity class

GABA-A, benzodiazepine receptor binding assays

Anthelmintic screening studies

Oxadiazole-pyrrolidine scaffold tractability

H. contortus larval motility assays

DNA gyrase/topoisomerase IV inhibition studies

Scaffold validated for dual-target inhibition

E. coli gyrase supercoiling assay, MIC determination

Oxytocin receptor antagonist research

Patent-reported oxytocin receptor pharmacophore

Receptor binding and functional antagonist assays

• [1] Kharchenko, Y. V., Detistov, O. S., & Orlov, V. D. (2008). Polycyclic systems containing 1,2,4-oxadiazole ring 2. 4-(1,2,4-Oxadiazol-5-yl)pyrrolidin-2-ones: Synthesis and prediction of biological activity. Chemistry of Heterocyclic Compounds, 44(5), 600–605. View Source
• [2] Rana, A. K., et al. (2020). Synthesis and structure-activity relationship study of pyrrolidine-oxadiazoles as anthelmintics against Haemonchus contortus. European Journal of Medicinal Chemistry, 192, 112192. View Source
• [3] Frejat, F. O. A., et al. (2022). New 1,2,4-oxadiazole/pyrrolidine hybrids as topoisomerase IV and DNA gyrase inhibitors with promising antibacterial activity. Archiv der Pharmazie, 355(1), e2100347. View Source
• [4] Schwarz, M., Quattropani, A., Page, P., Thomas, R. J., & Pomel, V. (2004). Pyrrolidine oxadiazole- and thiadiazole derivatives. US Patent Application Publication US 2004/0220238 A1. View Source